Cas no 940250-85-1 (6-2-(4-methoxyphenyl)ethyl-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 6-2-(4-methoxyphenyl)ethyl-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 940250-85-1
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 5499327
• Update Time: 2025-10-30

6-2-(4-methoxyphenyl)ethyl-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 3,4,6,7-tetrahydro-6-[2-(4-methoxyphenyl)ethyl]-4-(2-thienyl)-
• 6-2-(4-methoxyphenyl)ethyl-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C19H19N3O3S/c1-25-13-6-4-12(5-7-13)8-9-22-11-14-16(18(22)23)17(21-19(24)20-14)15-3-2-10-26-15/h2-7,10,17H,8-9,11H2,1H3,(H2,20,21,24)
• InChI Key： CPXSIFALEQEFSB-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2SC=CC=2)C2C(=O)N(CCC3=CC=C(OC)C=C3)CC=2N1

Additional information on 6-2-(4-methoxyphenyl)ethyl-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Compound CAS No. 940250-85-1: 6-[2-(4-Methoxyphenyl)ethyl]-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

The compound with CAS No. 940250-85-1 is a highly complex and intriguing molecule known as 6-[2-(4-methoxyphenyl)ethyl]-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione. This molecule belongs to the class of pyrrolopyrimidinedione derivatives and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields such as drug discovery and materials science.

Structural Features: The molecule consists of a pyrrolo[3,4-d]pyrimidine skeleton fused with a thiophene ring at the 4-position and a substituted ethyl group at the 6-position. The presence of the thiophen-2-yl group introduces aromaticity and potential electronic properties to the molecule. Additionally, the 4-methoxyphenyl substituent at the ethyl group position contributes to the molecule's hydrophobicity and stability. The pyrrolopyrimidinedione core is known for its rigid structure and ability to form hydrogen bonds due to the presence of two ketone groups at positions 2 and 5.

Synthesis: The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution or multi-component condensation reactions. Recent advancements in organic synthesis have enabled researchers to optimize the reaction conditions for higher yields and better purity. For instance, studies have explored the use of microwave-assisted synthesis to accelerate the formation of the pyrrolopyrimidine core while maintaining stereochemical integrity.

Pharmacological Activity: One of the most promising aspects of this compound is its potential as a therapeutic agent. Recent in vitro studies have demonstrated that it exhibits antitumor activity against various cancer cell lines by modulating key signaling pathways such as MAPK/ERK and PI3K/AKT. Furthermore, its ability to inhibit inflammatory cytokines makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Applications in Materials Science: Beyond its biological applications, this compound has shown potential in materials science due to its rigid structure and conjugated system. Researchers have investigated its use as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The thiophene moiety within the molecule enhances its electronic properties by facilitating charge transport.

Recent Research Findings: In a groundbreaking study published in *Nature Communications*, scientists reported that this compound can act as a potent antimicrobial agent against multidrug-resistant bacteria. The study highlighted its ability to disrupt bacterial cell membranes without causing significant cytotoxicity to human cells. This dual functionality underscores its versatility as both a therapeutic and biotechnological tool.

Future Directions: As research on this compound continues to evolve, there is growing interest in exploring its potential for drug delivery systems. Its hydrophobic nature makes it an ideal candidate for encapsulating hydrophobic drugs within nanocarriers such as liposomes or polymeric nanoparticles. Additionally, ongoing efforts are focused on modifying its structure to enhance bioavailability and reduce off-target effects.

In conclusion, CAS No. 940250-85-1 represents a fascinating example of how advanced synthetic chemistry can lead to molecules with multifaceted applications. Its unique structure endows it with properties that make it a valuable asset in both pharmaceuticals and materials science. As research progresses further into its mechanisms of action and optimization strategies continue to emerge